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Abstract

p-Xylenolsulfonephthalein, commonly known as Xylenol Blue, is a triphenylmethane dye
widely utilized as a pH indicator in various scientific and industrial applications. Its distinct color
transitions at two different pH ranges make it a versatile tool for monitoring acidity and
alkalinity. This technical guide provides a comprehensive overview of the synthesis and
physicochemical properties of p-Xylenolsulfonephthalein, including detailed experimental
protocols and structured data for easy reference.

Introduction

p-Xylenolsulfonephthalein (Xylenol Blue) belongs to the family of sulfonephthalein dyes, which
are known for their pH-indicating properties. It is structurally characterized by a sultone ring and
two p-xylenol moieties. The molecule exhibits two useful pH ranges for color change: from red
to yellow in acidic conditions (pH 1.2 to 2.8) and from yellow to blue in alkaline conditions (pH
8.0 to 9.6).[1] This dual-range property makes it a valuable indicator in various chemical
titrations and biological assays. This guide will delve into the synthesis of this important
compound and detail its key physicochemical properties.

Physicochemical Properties
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p-Xylenolsulfonephthalein is a dark brown crystalline powder.[2] A summary of its key

quantitative properties is presented in Table 1.

Property Value Reference
Chemical Formula C23H2205S [3]
Molecular Weight 410.49 g/mol [2]

CAS Number 125-31-5

Melting Point 212 °C (decomposes)

Appearance Dark brown powder

pH Transition Range 1

pH 1.2 (Red) to 2.8 (Yellow)

pH Transition Range 2

pH 8.0 (Yellow) to 9.6 (Blue)

Solubility

Soluble in 95% Methanol
(0.1%)

Absorption Maximum (in
Methanol)

419 — 429 nm

Absorption Maximum (in 0.1 N
NaOH)

591 — 599 nm

Synthesis of p-Xylenolsulfonephthalein

The synthesis of p-Xylenolsulfonephthalein is typically achieved through the condensation of p-

xylenol with o-sulfobenzoic acid anhydride. This electrophilic substitution reaction is a common

method for the preparation of sulfonephthalein dyes.

Synthesis Pathway

The synthesis involves the reaction of two equivalents of p-xylenol with one equivalent of o-

sulfobenzoic acid anhydride in the presence of a condensing agent.
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Synthesis of p-Xylenolsulfonephthalein

Reactants

Product
o-Sulfobenzoic Acid Anhydride (1 eq.)

p-Xylenolsulfonephthalein

p-Xylenol (2 eq.)

pH-Dependent Color Transitions of p-Xylenolsulfonephthalein

Acidic (pH 1.2 - 2.8) Alkaline (pH 8.0 - 9.6)

+H+ -H+

Red Form (Sultone) Yellow Form (Quinoid) Yellow Form (Quinoid) Blue Form (Anionic Quinoid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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